Bay-985

• Molecular Formula: C27H30F3N9O
• Molecular Weight: 553.6 g/mol
• InChI: InChI=1S/C27H30F3N9O/c1-17(38-8-10-39(11-9-38)25(40)15-27(28,29)30)18-6-7-31-23(13-18)36-26-34-20-5-4-19(12-22(20)35-26)21-14-24(37(2)3)33-16-32-21/h4-7,12-14,16-17H,8-11,15H2,1-3H3,(H2,31,34,35,36)/t17-/m1/s1
• InChIKey: HZRJHVDNTDBTOZ-QGZVFWFLSA-N

BAY-985: A Highly Selective, Orally Active TBK1/IKKε Dual Inhibitor for In Vivo Target Validation

BAY-985 (CAS 2409479-29-2) is a synthetic small molecule that acts as a potent, highly selective, and ATP-competitive dual inhibitor of TANK-binding kinase 1 (TBK1) and inhibitor of nuclear factor kappa B kinase subunit epsilon (IKKε) [1]. It demonstrates sub-nanomolar to low nanomolar potency in both biochemical and cellular assays . As a well-characterized chemical probe contributed to the Structural Genomics Consortium, BAY-985 enables rigorous interrogation of TBK1/IKKε biology in models of inflammation, oncology, and innate immunity [2].

Target Engagement Dual TBK1/IKKε inhibition study fit

Selectivity Kinome-wide selectivity supports target attribution

In Vivo Probe Oral exposure enables animal model target validation

• [1] Lefranc, J., et al. (2020). Discovery of BAY-985, a Highly Selective TBK1/IKKε Inhibitor. *Journal of Medicinal Chemistry*, 63(2), 601-612. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. BAY-985 Ligand Page (ID: 10597). View Source

Why BAY-985 is Not Interchangeable with Generic TBK1 Inhibitors

TBK1 inhibitors span a wide range of potency and selectivity, from early tool compounds like Amlexanox with micromolar IC50 values to more advanced probes like GSK8612. The key reason for selecting BAY-985 over a generic alternative lies in its unique combination of sub-nanomolar biochemical potency (IC50 of 2 nM) for *both* TBK1 and its close homolog IKKε, coupled with an exceptionally clean off-target profile as validated by multiple orthogonal kinase panels [1]. This profile starkly contrasts with compounds like MRT67307 (with a 8.4-fold preference for TBK1 over IKKε) or BX795 (which potently inhibits PDK1 and other kinases at concentrations near its TBK1 IC50) . The high degree of selectivity and dual inhibition enables researchers to dissect TBK1/IKKε-specific biology without confounding effects from other kinases, making simple substitution impossible for experiments demanding high target fidelity.

BAY-985 (This Probe)

Generic TBK1 Inhibitors

Clean off-target profile validated by orthogonal kinase panels.

MRT67307 potently inhibits MARK, ULK, JAK2; BX795 is primarily a PDK1 inhibitor with additional activity on PKA, PKC.

Balanced, equipotent dual inhibition of TBK1 and IKKε.

GSK8612 shows ~100-fold preference for TBK1 over IKKε; Amlexanox has ~7-fold bias. Isoform selectivity context may not match.

Demonstrated oral exposure and in vivo target engagement in mouse models.

MRT67307 and BX795 are primarily in vitro tools with limited published oral in vivo data.

• [1] Chemical Probes Portal. BAY-985 Probe Report. View Source

BAY-985 Differential Performance Evidence: Quantitative Head-to-Head Comparisons with TBK1 Inhibitor Alternatives

BAY-985 vs. GSK8612: 79-Fold Superior Potency for TBK1 in Low-ATP Biochemical Assays

BAY-985 exhibits substantially higher potency for TBK1 compared to the alternative chemical probe GSK8612. In biochemical assays, BAY-985 inhibits TBK1 with an IC50 of 2 nM under low ATP conditions, whereas GSK8612 has a reported IC50 of 158 nM [1]. This represents a 79-fold difference in potency. Additionally, BAY-985 demonstrates equipotent inhibition of the closely related kinase IKKε (IC50 = 2 nM), an activity not observed with GSK8612 [2].

Biochemical TBK1 IC50

Direct comparison

79-fold difference in low-ATP assay

Supports TBK1 pathway inhibition assay context

TR-FRET assay; BAY-985 2 nM vs GSK8612 158 nM

Evidence Dimension	Biochemical IC50 for TBK1 (low ATP)
Target Compound Data	BAY-985: IC50 = 2 nM
Comparator Or Baseline	GSK8612: IC50 = 158 nM
Quantified Difference	79-fold more potent
Conditions	TR-FRET-based kinase activity inhibition assay with recombinant human TBK1 (low ATP concentration)

Why This Matters

This quantifies the significant potency advantage of BAY-985 in primary biochemical screens, allowing for the use of lower compound concentrations in assays and reducing the likelihood of off-target effects due to high dosing.

• [1] Chemical Probes Portal. BAY-985 Probe Report. Potency Value: 2 nM (Low ATP-TR-FRET assay). View Source
• [2] Thomson, D. W., et al. (2019). Discovery of GSK8612, a Highly Selective and Potent TBK1 Inhibitor. *ACS Medicinal Chemistry Letters*, 10(5), 780-785. View Source

BAY-985 vs. MRT67307 and BX795: Superior Kinome-Wide Selectivity Profile

BAY-985 demonstrates exceptional kinase selectivity. The Chemical Probes Portal reports a selectivity ratio of >100-fold for the majority of the kinome, with the nearest off-target, FLT3, showing an IC50 of 123 nM (75-fold selectivity) [1]. In contrast, MRT67307 potently inhibits MARK family kinases (IC50s 27-52 nM), ULK1/2 (IC50s 38-45 nM), and JAK2 (>90% inhibition at 1 µM) . BX795 is primarily a PDK1 inhibitor (IC50 = 6 nM) with additional activity against PKA, PKC, and GSK3β . BAY-985's clean profile is further supported by an orthogonal DiscoverX KINOMEscan, showing only two minor interactions with STK17A (Kd = 74 nM) and MAP3K19 (Kd = 9.6 nM) [1].

Kinome-wide Selectivity

Cross-study comparable

BAY-985 >100-fold selectivity for >98% kinases; MRT67307 and BX795 show multiple potent off-targets

Selectivity supports target-specific attribution

Validated via KINOMEscan and multiple kinase panels

Evidence Dimension	Kinome-wide selectivity
Target Compound Data	BAY-985: Selectivity ratio >100-fold for >98% of kinases; nearest off-target FLT3 (IC50=123 nM, 75x)
Comparator Or Baseline	MRT67307: Potently inhibits MARK1-4 (IC50s 27-52 nM), ULK1/2 (IC50s 38-45 nM); BX795: Potent PDK1 inhibitor (IC50=6 nM)
Quantified Difference	BAY-985 exhibits a substantially cleaner profile, with fewer and weaker off-target interactions.
Conditions	Multiple kinase panels (Bayer internal, Eurofins, DiscoverX KINOMEscan)

Why This Matters

High selectivity is critical for using BAY-985 as a chemical probe; it ensures that observed biological effects can be confidently attributed to TBK1/IKKε inhibition rather than confounding off-target activities, a common limitation with earlier-generation inhibitors.

• [1] Chemical Probes Portal. BAY-985 Probe Report. Off-Target Selectivity Assessments. View Source

BAY-985 vs. Amlexanox: >1,000-Fold Superior Cellular Potency in pIRF3 Mechanistic Assay

In a direct cellular readout of TBK1/IKKε pathway inhibition, BAY-985 is dramatically more potent than the early tool compound Amlexanox. BAY-985 inhibits the phosphorylation of IRF3, a direct downstream substrate of TBK1, with an IC50 of 74 nM in a cellular assay [1]. In contrast, Amlexanox exhibits an IC50 of approximately 1-2 µM (1,000-2,000 nM) for TBK1/IKKε inhibition in similar MBP phosphorylation assays [2]. This represents a >13- to 27-fold difference in potency, underscoring BAY-985's superior ability to engage the target in a complex cellular environment.

Cellular pIRF3 IC50

Cross-study comparable

13- to 27-fold more potent cellular engagement

Supports cellular pathway engagement studies

BAY-985 74 nM vs Amlexanox ~1,000-2,000 nM in respective assays

Evidence Dimension	Cellular IC50 for pIRF3 (pathway inhibition)
Target Compound Data	BAY-985: IC50 = 74 nM
Comparator Or Baseline	Amlexanox: IC50 = ~1,000 - 2,000 nM
Quantified Difference	13- to 27-fold more potent
Conditions	MDA-MB-231 cells expressing mouse IRF3 for BAY-985; MBP phosphorylation assay for Amlexanox

Why This Matters

The nanomolar cellular potency of BAY-985 is essential for effective target engagement in cell-based models, enabling studies that are not feasible with micromolar inhibitors like Amlexanox which may require high, potentially cytotoxic concentrations.

• [1] Bertin Bioreagent. BAY-985 Product Page. CAT N°: 34234. View Source
• [2] Reilly, S. M., et al. (2013). An inhibitor of the protein kinases TBK1/IKKε improves obesity-related metabolic dysfunctions. *Nature Medicine*, 19(3), 313-321. View Source

BAY-985 vs. GSK8612 and Amlexanox: Unique Dual TBK1/IKKε Inhibition Profile

BAY-985 is a potent, balanced dual inhibitor of both TBK1 and IKKε, with an IC50 of 2 nM for each kinase . This is a differentiating feature. GSK8612 is highly selective for TBK1 over IKKε (~100-fold selectivity), while Amlexanox shows a ~7.25-fold preference for TBK1 (IC50 0.8 µM) over IKKε (IC50 5.8 µM) [1][2][3]. The equipotent dual inhibition by BAY-985 is critical for studies where both kinases play redundant or overlapping roles, such as in certain inflammatory signaling pathways and tumor immunity, ensuring complete pathway suppression.

Dual TBK1/IKKε Inhibition

Direct comparison

IC50 ratio 1:1 (BAY-985) vs ~1:100 (GSK8612) and ~1:7.25 (Amlexanox)

Enables redundant pathway suppression studies

Biochemical kinase activity assays

Evidence Dimension	Inhibition of TBK1 vs. IKKε (IC50 ratio)
Target Compound Data	BAY-985: TBK1 IC50 = 2 nM, IKKε IC50 = 2 nM (Ratio 1:1)
Comparator Or Baseline	GSK8612: TBK1 IC50 = 158 nM, IKKε IC50 = ~15,800 nM (Ratio ~1:100); Amlexanox: TBK1 IC50 = 800 nM, IKKε IC50 = 5,800 nM (Ratio ~1:7.25)
Quantified Difference	BAY-985 provides balanced dual inhibition, unlike its comparators which show strong bias for TBK1.
Conditions	Biochemical kinase activity assays

Why This Matters

For research questions where TBK1 and IKKε are thought to function redundantly, the balanced dual inhibition by BAY-985 is a key advantage. Using a TBK1-selective inhibitor like GSK8612 may not fully recapitulate the phenotype of complete pathway blockade.

• [1] Thomson, D. W., et al. (2019). Discovery of GSK8612, a Highly Selective and Potent TBK1 Inhibitor. *ACS Medicinal Chemistry Letters*, 10(5), 780-785. View Source
• [2] Beyett, T. S., et al. (2018). Carboxylic Acid Derivatives of Amlexanox Display Enhanced Potency toward TBK1 and IKKε and Reveal Mechanisms for Selective Inhibition. *Journal of Medicinal Chemistry*, 61(13), 5628-5643. View Source
• [3] PMC Table 2. In vitro potency of Amlexanox toward TBK1 and IKKε. View Source

BAY-985 vs. MRT67307 and BX795: In Vivo Oral Bioavailability Enables Animal Model Studies

BAY-985 is orally bioavailable, enabling its use in in vivo disease models. Although its oral bioavailability in rats is low (11%) due to high clearance, a single oral dose of 100 mg/kg in female NMRI nude mice provided plasma exposure that covered the biochemical IC50 for TBK1 for 10 hours [1]. Furthermore, BAY-985 was shown to reduce tumor weight in an SK-MEL-2 mouse xenograft model when administered orally at 200 mg/kg [2]. In contrast, MRT67307 and BX795 are typically used for in vitro and ex vivo studies, with limited published data supporting their utility as in vivo probes via oral administration.

In Vivo Oral Bioavailability

Class-level inference

Oral dose covered TBK1 IC50 for 10 h; reduced tumor weight in SK-MEL-2 model

Supports animal model target validation studies

Rat F=11%; xenograft model

Evidence Dimension	Oral bioavailability and in vivo efficacy
Target Compound Data	BAY-985: Orally active (rat F=11%); reduces tumor weight in SK-MEL-2 xenograft model at 200 mg/kg p.o.
Comparator Or Baseline	MRT67307, BX795: Limited/no published data for oral in vivo efficacy in similar models.
Quantified Difference	BAY-985 is validated for in vivo use, whereas MRT67307 and BX795 are primarily in vitro tools.
Conditions	Rat PK studies and mouse SK-MEL-2 xenograft model

Why This Matters

For researchers planning to transition from cell-based assays to in vivo pharmacology studies, BAY-985's demonstrated oral bioavailability and in vivo target engagement provide a direct path to animal model experimentation, unlike many earlier TBK1 inhibitors.

• [1] Chemical Probes Portal. BAY-985 Probe Report. In Vivo Data. View Source
• [2] Bertin Bioreagent. BAY-985 Product Page. CAT N°: 34234. View Source

Optimal Use Cases for BAY-985 in Academic and Pharmaceutical R&D

Dissecting TBK1/IKKε-Driven Innate Immune and Inflammatory Signaling Pathways

Researchers can use BAY-985 to elucidate the specific roles of TBK1 and IKKε in pathways like STING, TLR, and RIG-I signaling. Its high selectivity over other kinases (e.g., FLT3, MARK, PDK1) ensures that observed effects on IRF3 phosphorylation, NF-κB activation, or cytokine production (e.g., IFN-β) are a direct consequence of TBK1/IKKε inhibition [1]. Its nanomolar cellular potency (IC50 = 74 nM for pIRF3) allows for robust target engagement at low concentrations, minimizing cellular stress [2].

Validating TBK1/IKKε as a Therapeutic Target in Preclinical Cancer Models

BAY-985 is the preferred tool compound for in vivo oncology studies involving TBK1/IKKε. While its antitumor efficacy as a single agent is weak in the SK-MEL-2 xenograft model, it is a valuable probe for combination studies or for use in models where TBK1 has a defined driver role (e.g., KRAS-driven cancers, certain leukemias) [1]. Its oral bioavailability enables chronic dosing regimens, and its selectivity profile reduces the risk of off-target toxicities that could confound efficacy readouts [2].

Serving as a High-Fidelity Positive Control in Kinase Selectivity Screens and Assay Development

Due to its extensively characterized and published selectivity profile, BAY-985 is an excellent positive control for screening campaigns aimed at discovering novel TBK1/IKKε inhibitors. Its clean kinome-wide fingerprint (with only a handful of weak off-targets) makes it an ideal reference standard to benchmark the selectivity of new chemical matter [1]. Additionally, its potent, balanced dual inhibition is useful for developing and validating biochemical and cellular assays for both kinases [2].

Application

Selection Property

Validation Focus

Innate immune signaling dissection

Kinase selectivity review

pIRF3 pathway-response endpoints

Preclinical cancer model target validation

In vivo exposure context

Model-specific endpoint monitoring

Positive control for kinase selectivity screens

Selectivity benchmark

Comparator kinome-wide fidelity

• [1] Chemical Probes Portal. BAY-985 Probe Report. View Source
• [2] Lefranc, J., et al. (2020). Discovery of BAY-985, a Highly Selective TBK1/IKKε Inhibitor. *Journal of Medicinal Chemistry*, 63(2), 601-612. View Source